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Compound of Interest

Compound Name: 1,1-Dibromoethane

Cat. No.: B1583053 Get Quote

Ethylidene Dibromide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

ethylidene dibromide (1,1-dibromoethane). The information is presented to support research,

development, and safety protocols involving this organobromine compound.

Physical Properties
Ethylidene dibromide is a clear, slightly brown, and flammable liquid.[1] It is a geminal dihalide,

meaning both bromine atoms are attached to the same carbon atom, distinguishing it from its

isomer, ethylene dibromide (1,2-dibromoethane).

Table 1: Physical and Thermochemical Properties of
Ethylidene Dibromide
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Property Value Source

Molecular Formula C₂H₄Br₂ [1][2][3]

Molar Mass 187.86 g/mol [2][4]

Appearance
Clear, colorless to slightly

brown liquid
[1][3][4]

Odor Sweet, chloroform-like [3]

Density 2.055 - 2.172 g/cm³ at 20°C [2][4][5]

Melting Point -63 °C [2][5]

Boiling Point 107 - 109 °C [2][4]

Solubility in Water Limited/Slightly soluble [3][4]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

other organic solvents
[3][4]

Refractive Index 1.509 - 1.5128 at 20°C [2][5]

Vapor Pressure 25.6 mmHg at 25°C [5]

Chemical Properties and Reactivity
Ethylidene dibromide is a reactive compound due to the presence of two bromine atoms on the

same carbon, which influences its participation in nucleophilic substitution and elimination

reactions.

Synthesis
The primary method for synthesizing ethylidene dibromide is through the addition of hydrogen

bromide (HBr) to vinyl bromide.[1] This reaction proceeds via an electrophilic addition

mechanism.

Reactivity
Hydrolysis: Geminal dihalides like ethylidene dibromide can undergo hydrolysis to form

aldehydes.[6] The reaction with aqueous potassium hydroxide (KOH) is a typical example of
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this transformation.[7]

Elimination Reactions: Treatment with a strong base can lead to dehydrohalogenation,

forming vinyl bromide.[8] Further elimination to produce an alkyne is less common for

geminal dihalides compared to vicinal dihalides.[9][10] The pyrolysis of 1,1-dibromoethane
yields vinyl bromide and hydrogen bromide.[8]

Carbene Formation: Geminal dihalides can be precursors to carbenes through reaction with

strong bases or metals.[10]

Table 2: Spectroscopic Data of Ethylidene Dibromide
Spectroscopic Data Description Source

¹H NMR

Shows two main signals: a

quartet for the CH proton and

a doublet for the CH₃ protons,

with spin-spin coupling

between them.

[11][12]

¹³C NMR

Displays two distinct signals,

confirming the two different

carbon environments in the

molecule.

[13]

Mass Spectrometry (MS)

The mass spectrum exhibits a

characteristic isotopic pattern

for a compound containing two

bromine atoms, with molecular

ion peaks at m/z 186, 188, and

190.

[14][15][16]

Infrared (IR) Spectroscopy

The IR spectrum shows

characteristic C-H and C-Br

stretching and bending

vibrations.

[17]

Experimental Protocols
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Synthesis of Ethylidene Dibromide from Vinyl Bromide
Principle: This synthesis is based on the electrophilic addition of hydrogen bromide to vinyl

bromide. The reaction follows Markovnikov's rule, where the hydrogen atom adds to the carbon

with more hydrogen atoms, and the bromine atom adds to the carbon with fewer hydrogen

atoms.

Materials:

Vinyl bromide

Anhydrous hydrogen bromide (gas or in a suitable solvent like acetic acid)

A suitable reaction vessel equipped with a gas inlet and a cooling system

Anhydrous conditions should be maintained.

Procedure:

Cool the reaction vessel containing vinyl bromide to a low temperature (e.g., 0 °C) to control

the exothermic reaction.

Slowly bubble anhydrous hydrogen bromide gas through the vinyl bromide, or add a solution

of HBr in a non-reactive solvent.

Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS or NMR).

Once the reaction is complete, neutralize any excess HBr with a mild base (e.g., sodium

bicarbonate solution).

Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Purify the ethylidene dibromide by distillation.

Hydrolysis of Ethylidene Dibromide to Acetaldehyde
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Principle: This protocol describes the conversion of a geminal dihalide to an aldehyde through

nucleophilic substitution by hydroxide ions.

Materials:

Ethylidene dibromide

Aqueous solution of a base (e.g., potassium hydroxide or sodium hydroxide)

A reaction flask with a reflux condenser

Heating mantle or water bath

Separatory funnel and distillation apparatus for product isolation.

Procedure:

Place the ethylidene dibromide in the reaction flask.

Add the aqueous base solution to the flask.

Heat the mixture under reflux for a sufficient period to ensure complete reaction.

Monitor the reaction by observing the disappearance of the organic layer (ethylidene

dibromide is immiscible with water).

After the reaction is complete, cool the mixture.

Isolate the acetaldehyde product by distillation.

Visualizations

Vinyl Bromide
(H₂C=CHBr)

Ethylidene Dibromide
(CH₃CHBr₂)

+ HBr

Hydrogen Bromide
(HBr)
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Click to download full resolution via product page

Caption: Synthesis pathway of ethylidene dibromide from vinyl bromide.
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aq. KOH
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Caption: Hydrolysis of ethylidene dibromide to acetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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